[(3-Methylsulfanyl-pyrazin-2-ylmethyl)-amino]-acetic acid

• IUPAC Name: 2-[(3-methylsulfanylpyrazin-2-yl)methylamino]acetic acid
• InChI: InChI=1S/C8H11N3O2S/c1-14-8-6(10-2-3-11-8)4-9-5-7(12)13/h2-3,9H,4-5H2,1H3,(H,12,13)
• InChI Key: ZIFHUWVLOSMNIY-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=CN=C1CNCC(=O)O
• Molecular Formula: C8H11N3O2S
• DSSTOX Substance ID: DTXSID001238076
• Molecular Weight: 213.26 g/mol
• CAS RN: 1353956-60-1

Description

[(3-Methylsulfanyl-pyrazin-2-ylmethyl)-amino]-acetic acid, also known as MPA, is a chemical compound with potential therapeutic applications. It is a derivative of pyrazine and has been studied for its ability to act as a GABA analog. GABA is an inhibitory neurotransmitter in the central nervous system and is involved in the regulation of anxiety, sleep, and muscle tone. MPA is synthesized through a multistep process and has been studied for its potential use in treating anxiety and other neurological disorders.

Mechanism of Action

[(3-Methylsulfanyl-pyrazin-2-ylmethyl)-amino]-acetic acid acts as a GABA analog, binding to GABA receptors and enhancing GABAergic neurotransmission. This leads to an increase in inhibitory neurotransmission, resulting in anxiolytic and sedative effects. This compound has also been shown to have anticonvulsant properties, likely due to its ability to enhance GABAergic neurotransmission.
Biochemical and Physiological Effects:
This compound has been shown to have anxiolytic, sedative, and anticonvulsant effects in animal models. It has also been shown to enhance GABAergic neurotransmission in vitro. However, further studies are needed to fully understand the biochemical and physiological effects of this compound in humans.

Advantages and Limitations for Lab Experiments

One advantage of using [(3-Methylsulfanyl-pyrazin-2-ylmethyl)-amino]-acetic acid in lab experiments is its ability to act as a GABA analog, making it a useful tool for studying GABAergic neurotransmission. However, this compound has limitations in terms of its solubility and stability, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several potential future directions for research on [(3-Methylsulfanyl-pyrazin-2-ylmethyl)-amino]-acetic acid. One area of interest is its potential use in treating anxiety disorders and other neurological disorders. Further studies are needed to fully understand the biochemical and physiological effects of this compound in humans and to determine its efficacy as a treatment for these disorders. Another area of interest is the development of new and improved synthesis methods for this compound, which could improve its solubility and stability and make it a more useful tool for studying GABAergic neurotransmission.

Scientific Research Applications

[(3-Methylsulfanyl-pyrazin-2-ylmethyl)-amino]-acetic acid has been studied for its potential use in treating anxiety and other neurological disorders. It has been shown to act as a GABA analog, binding to GABA receptors and enhancing GABAergic neurotransmission. This can lead to anxiolytic and sedative effects, making this compound a potential treatment for anxiety disorders such as generalized anxiety disorder and panic disorder.